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Compound of Interest

Compound Name: Fraxin

Cat. No.: B1674053 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the handling and disposal of Fraxin, a naturally occurring glucoside of

fraxetin.[1][2][3][4] Adherence to these procedural guidelines is critical for maintaining a safe

laboratory environment.

Physicochemical and Safety Data
A summary of key quantitative data for Fraxin is presented below for easy reference.

Property Value

Chemical Formula C₁₆H₁₈O₁₀[1]

Molar Mass 370.31 g·mol⁻¹

CAS Number 524-30-1

Appearance Crystalline solid

Solubility

Slightly soluble in cold water; Soluble in hot

water, hot ethanol, DMSO, and dimethyl

formamide

Storage Temperature -20°C
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Personal Protective Equipment (PPE)
While one Safety Data Sheet (SDS) indicates that Fraxin is not classified as a hazardous

substance under the Globally Harmonized System (GHS) and requires no special handling

precautions, another source advises treating it as potentially hazardous until more information

is available. Therefore, a cautious approach is recommended. The following PPE should be

worn at all times when handling Fraxin:

Gloves: Nitrile or latex gloves are essential to prevent skin contact.

Eye Protection: Safety glasses with side shields or goggles to protect from dust or splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust, a dust mask or a respirator

should be used.

Operational Plan for Handling Fraxin
1. Preparation and Weighing:

Handle solid Fraxin in a well-ventilated area. If available, use a chemical fume hood to

minimize inhalation risk.

When weighing, use a balance inside a fume hood or in an area with good local exhaust

ventilation.

Avoid creating dust.

2. Dissolving:

Fraxin is soluble in organic solvents like DMSO and dimethyl formamide, and slightly soluble

in ethanol. It is also soluble in hot water and hot ethanol.

When dissolving, add the solvent to the solid slowly to avoid splashing.

If heating is required to dissolve Fraxin in water or ethanol, do so with caution in a well-

ventilated area.
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3. Experimental Use:

All procedures involving Fraxin should be carried out in a designated area.

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

4. Emergency Procedures:

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.

Seek medical attention.

Disposal Plan
Dispose of Fraxin and any contaminated materials in accordance with local, state, and federal

regulations.

Solid Waste: Unused solid Fraxin and materials contaminated with Fraxin (e.g., weigh

boats, paper towels) should be collected in a designated, labeled waste container.

Liquid Waste: Solutions containing Fraxin should be collected in a labeled waste container

for chemical waste. Do not pour down the drain unless permitted by local regulations.

Empty Containers: Rinse empty containers thoroughly before disposal. The rinse water

should be collected as chemical waste.

Experimental Workflow for Safe Handling of Fraxin
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Caption: Logical workflow for the safe handling of Fraxin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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